{5-[(2-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzoate

• IUPAC Name: [5-(2-chlorophenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]methyl 2,4-dichlorobenzoate
• InChI: InChI=1S/C24H17Cl3N2O2S/c1-29-23(32-21-10-6-5-9-19(21)26)18(22(28-29)15-7-3-2-4-8-15)14-31-24(30)17-12-11-16(25)13-20(17)27/h2-13H,14H2,1H3
• InChI Key: RQHHLYRFLQLEDA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)COC(=O)C3=C(C=C(C=C3)Cl)Cl)SC4=CC=CC=C4Cl
• Molecular Formula: C24H17Cl3N2O2S
• Molecular Weight: 503.8 g/mol

Description

{5-[(2-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzoate is a useful research compound. Its molecular formula is C24H17Cl3N2O2S and its molecular weight is 503.82. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research on sulfur and nitrogen-containing heterocyclic compounds, such as pyrazoles, has shown significant interest due to their diverse biological activities. For example, sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester was used as a recyclable catalyst for the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) from aromatic aldehydes and 3-methyl-l-phenyl-5-pyrazolone, highlighting the importance of these heterocycles in chemical synthesis and potential applications in drug design and development (Tayebi et al., 2011).

Novel Fungicides

Another study focused on the synthesis of a novel fungicide, SYP-3343, which includes a pyrazole ring system similar to the queried compound. This research emphasizes the agricultural applications of such chemicals, demonstrating their utility in controlling fungal diseases in crops (Liu et al., 2011).

Antiviral and Antimicrobial Activities

Compounds with thiadiazole and pyrazole moieties have been synthesized and evaluated for their antiviral and antimicrobial activities. Such studies are crucial for the development of new therapeutic agents against infectious diseases (Chen et al., 2010).

Material Science Applications

Research into polyimides derived from thiophenyl-substituted benzidines, including those with chlorophenyl groups, has explored their potential in creating materials with high refractive indices and small birefringences. These materials could have significant implications for optical technologies (Tapaswi et al., 2015).

Biological Activity Screening

A variety of N-phenylpyrazolyl aryl methanone derivatives containing arylthio/sulfinyl/sulfonyl groups have been synthesized and screened for herbicidal and insecticidal activities. This line of research showcases the potential environmental and agricultural applications of such compounds (Wang et al., 2015).